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Compound of Interest

Compound Name:
4-Fluoro-3-

nitrobenzenesulfonamide

Cat. No.: B030519 Get Quote

Essential Safety and Handling Guide for 4-Fluoro-3-
nitrobenzenesulfonamide
For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount to ensuring a secure and productive laboratory environment. This

document provides critical safety and logistical information for the handling and disposal of 4-
Fluoro-3-nitrobenzenesulfonamide (CAS RN: 406233-31-6), a key intermediate in the

synthesis of biologically active molecules.[1] Adherence to these protocols is essential for

minimizing exposure risks and maintaining laboratory safety.

Chemical and Physical Properties:
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Property Value

Molecular Formula C₆H₅FN₂O₄S[1]

Molecular Weight 220.18 g/mol [2][3]

Appearance White to yellow to green powder or crystal[1][4]

Melting Point 137 - 141 °C[1]

Purity ≥ 98% (HPLC)[1]

Solubility
Soluble in Chloroform, Dimethylformamide,

DMSO, and Methanol[2]

Storage Conditions
Store at 2 - 8 °C in a cool, dry, and well-

ventilated area.[1]

Hazard Identification and Personal Protective Equipment (PPE):

4-Fluoro-3-nitrobenzenesulfonamide is classified as a hazardous chemical that can cause

skin irritation, serious eye irritation, and may cause respiratory irritation.[3] Therefore, the use

of appropriate Personal Protective Equipment (PPE) is mandatory to prevent exposure.
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Protection Type Required Equipment Specifications & Rationale

Eye Protection
Safety goggles with side-

shields or a face shield.

To prevent eye contact with

dust or splashes.[5][6][7]

Hand Protection

Chemical-resistant gloves

(e.g., Neoprene, Butyl rubber).

Inspect gloves prior to use.

Double gloving is

recommended.

To prevent skin contact. Nitrile

gloves may offer minimal

protection against certain

chemicals and should be used

with caution.[5][7][8]

Body Protection

A protective, disposable gown

with a solid front, long sleeves,

and tight-fitting cuffs.

To prevent contamination of

clothing and skin.[5][9]

Respiratory Protection

Use in a well-ventilated area,

preferably within a chemical

fume hood.

To minimize the inhalation of

dust or vapors.[5][8]

Operational and Disposal Plans
Handling Protocol:

Preparation:

Ensure a designated work area, such as a chemical fume hood, is clean and operational.

[5]

Verify that an eye-wash station and safety shower are accessible.[5]

Read the Safety Data Sheet (SDS) thoroughly before handling the compound.[6]

Handling:

Avoid direct contact with skin, eyes, and clothing.[5]

Do not eat, drink, or smoke in the handling area.[5][10]

Avoid the formation of dust and aerosols.[11]
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Keep the container tightly sealed when not in use.[5]

Post-Handling:

Thoroughly wash hands and any exposed skin with soap and water after handling.[4][5]

Properly remove and dispose of gloves and any other disposable PPE.[5]

Clean the work surface according to your laboratory's standard operating procedures.

Spill Management:

In the event of a spill, evacuate the area and prevent further leakage if it is safe to do so.[11]

Absorb the material with an inert absorbent and collect it for disposal as hazardous waste.[12]

Ensure the area is well-ventilated. For large spills, follow your institution's emergency

procedures.[12]

Disposal Plan:

All waste containing 4-Fluoro-3-nitrobenzenesulfonamide should be treated as hazardous

waste.

Solid Waste: Collect solid waste, including contaminated PPE, in a suitable, labeled, and

closed container for disposal.[11]

Liquid Waste: If the compound is in solution, it should be collected in a sealed, labeled

container. Do not pour chemical waste down the drain.[12]

Disposal Method: Dispose of all waste in accordance with local, state, and federal

regulations. This typically involves incineration in a licensed hazardous waste facility.[13]
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Caption: Workflow for the safe handling and disposal of 4-Fluoro-3-
nitrobenzenesulfonamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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